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Compound of Interest

Compound Name: (S,R,S)-AHPC-propargyl

Cat. No.: B15620976

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the synthesis of (S,R,S)-AHPC-propargyl, a
key building block in the development of Proteolysis Targeting Chimeras (PROTACs). (S,R,S)-
AHPC-propargyl serves as a functionalized ligand for the von Hippel-Lindau (VHL) E3

ubiquitin ligase, incorporating a terminal alkyne group for facile conjugation to a target protein

ligand via "click chemistry." This protocol outlines the synthetic route, necessary reagents, and

reaction conditions. Additionally, it includes a summary of the compound's properties and

diagrams illustrating the synthetic workflow and the mechanism of action for the resulting

PROTACs.

Introduction
PROTACs are heterobifunctional molecules that offer a novel therapeutic modality by inducing

the degradation of specific target proteins. They consist of a ligand that binds to a target

protein, a ligand that recruits an E3 ubiquitin ligase, and a linker connecting the two. The

(S,R,S)-AHPC moiety is a high-affinity ligand for the VHL E3 ligase. By functionalizing this core

with a propargyl group, researchers can readily attach a wide variety of target-protein-binding
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ligands that have been modified with an azide group, utilizing the highly efficient and

bioorthogonal copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This modular

approach accelerates the discovery and optimization of potent and selective protein degraders.

Data Presentation
Table 1: Physicochemical Properties of (S,R,S)-AHPC-propargyl

Property Value Source

Synonyms VH032-propargyl, VHL ligand 7 [1]

CAS Number 2098799-78-9 [2]

Molecular Formula C₂₇H₃₄N₄O₅S [2]

Molecular Weight 526.65 g/mol [2]

Purity ≥95% (HPLC)

Appearance White to off-white solid General knowledge

Solubility DMSO: ≥ 100 mg/mL [2]

Table 2: Key Reagents and Materials
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Reagent Supplier Notes

(S,R,S)-AHPC Commercially Available VHL ligand core

Propargyl bromide (80% in

toluene)
Sigma-Aldrich Alkylating agent

N,N-Diisopropylethylamine

(DIPEA)
Sigma-Aldrich Base

Dimethylformamide (DMF) Sigma-Aldrich Anhydrous

Dichloromethane (DCM) Sigma-Aldrich Anhydrous

Saturated aqueous sodium

bicarbonate
Fisher Scientific For workup

Brine Fisher Scientific For workup

Anhydrous sodium sulfate Fisher Scientific For drying

Silica gel Sorbent Technologies For column chromatography

Ethyl acetate Fisher Scientific
HPLC grade for

chromatography

Hexanes Fisher Scientific
HPLC grade for

chromatography

Experimental Protocols
Synthesis of (S,R,S)-AHPC-propargyl
This protocol is based on the general principles of N-alkylation of amides or O-alkylation of

hydroxyl groups, which are common methods for introducing a propargyl group. The synthesis

involves the reaction of the (S,R,S)-AHPC core with propargyl bromide in the presence of a

non-nucleophilic base.

Procedure:

Reaction Setup: To a solution of (S,R,S)-AHPC (1.0 eq) in anhydrous dimethylformamide

(DMF, 0.1 M) in a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen),

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15620976/docs?utm_src=pdf-body#application-notes-and-protocols-synthesis-of-s-r-s-ahpc-propargyl-protac
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620976?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


add N,N-Diisopropylethylamine (DIPEA, 3.0 eq).

Addition of Alkylating Agent: Cool the reaction mixture to 0 °C using an ice bath. Add

propargyl bromide (1.5 eq, 80% solution in toluene) dropwise to the stirred solution.

Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for

12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).

Workup: Upon completion, quench the reaction by the addition of water. Extract the aqueous

mixture with dichloromethane (3 x volumes).

Purification: Combine the organic layers and wash with saturated aqueous sodium

bicarbonate (2 x volumes) followed by brine (2 x volumes). Dry the organic layer over

anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Chromatography: Purify the crude product by flash column chromatography on silica gel,

eluting with a gradient of ethyl acetate in hexanes to afford (S,R,S)-AHPC-propargyl as a

solid.

Characterization: Confirm the identity and purity of the final product by ¹H NMR, ¹³C NMR,

and high-resolution mass spectrometry (HRMS).

Mandatory Visualization
Synthetic Workflow
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Caption: Synthetic workflow for (S,R,S)-AHPC-propargyl.

PROTAC Mechanism of Action
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Caption: PROTAC-mediated protein degradation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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